Cas no 1133-63-7 (3-phenylbenzene-1,2-diol)

• Product Name: 3-phenylbenzene-1,2-diol
• CAS No: 1133-63-7
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 148224
• PubChem ID: 254
• Update Time: 2025-08-02

3-phenylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,3-diol
• 2,3-DIHYDROXY-BIPHENYL
• 3-phenylbenzene-1,2-diol
• (1,1'-Biphenyl)-2,3-diol
• 2,3-Biphenyldiol
• 2.3-Dihydroxy-biphenyl
• 3-Phenylcatechol
• 3-Phenylpyrocatechol
• C02526
• NS00014369
• UNII-XQT8N5388Z
• 1133-63-7
• Q27093908
• PYROCATECHOL, 3-PHENYL-
• YKOQAAJBYBTSBS-UHFFFAOYSA-N
• XQT8N5388Z
• DB02923
• J-002953
• CHEBI:16205
• CS-0353770
• 1kmy
• 1,2-BENZENEDIOL, 3-PHENYL-
• 2,3-Dihydroxy-biphenyl, for GC derivatization, >=98.0%
• DTXSID60150353
• SCHEMBL94298
• AKOS022642138
• EN300-1599481
• biphenyl-2,3-diol
• 2,3-Dihydroxybiphenyl
• G86300

• MDL： MFCD00155166
• Inchi： 1S/C12H10O2/c13-11-8-4-7-10(12(11)14)9-5-2-1-3-6-9/h1-8,13-14H
• InChI Key： YKOQAAJBYBTSBS-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 108-113 °C
• PSA: 40.46000
• LogP: 2.76480
• Solubility: Not determined

3-phenylbenzene-1,2-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-phenylbenzene-1,2-diol

Recent Advances in the Study of 3-phenylbenzene-1,2-diol (CAS: 1133-63-7) in Chemical Biology and Pharmaceutical Research

The compound 3-phenylbenzene-1,2-diol (CAS: 1133-63-7), also known as 3-phenylcatechol, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanisms of action, and emerging applications in drug development and disease treatment.

Recent studies have highlighted the antioxidant properties of 3-phenylbenzene-1,2-diol, which stem from its catechol structure. The compound's ability to scavenge reactive oxygen species (ROS) and chelate metal ions has been demonstrated in vitro, suggesting its potential as a neuroprotective agent in conditions like Parkinson's and Alzheimer's diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 3-phenylbenzene-1,2-diol showed enhanced blood-brain barrier permeability compared to similar compounds, opening new avenues for CNS-targeted therapies.

In cancer research, 3-phenylbenzene-1,2-diol has shown promise as a scaffold for developing novel tyrosine kinase inhibitors. Researchers at the University of Tokyo recently reported (Nature Chemical Biology, 2024) that specific modifications to the phenyl ring of the compound resulted in selective inhibition of EGFR mutants while sparing wild-type receptors, potentially reducing side effects in cancer treatment. The compound's ability to interfere with tumor angiogenesis has also been documented, with particular efficacy observed in triple-negative breast cancer models.

The antimicrobial potential of 3-phenylbenzene-1,2-diol has been another area of active investigation. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that the compound exhibits synergistic effects with conventional antibiotics against methicillin-resistant Staphylococcus aureus (MRSA), possibly through disruption of bacterial biofilm formation. This finding is particularly relevant given the growing global threat of antimicrobial resistance.

From a chemical synthesis perspective, recent advances have focused on developing more efficient and sustainable routes to produce 3-phenylbenzene-1,2-diol and its derivatives. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) described a biocatalytic method using engineered Escherichia coli strains that achieved yields of over 85% with minimal byproducts, addressing previous challenges in large-scale production.

Pharmacokinetic studies have provided new insights into the compound's metabolic fate. Research utilizing advanced LC-MS/MS techniques has identified several phase II metabolites, with sulfate conjugation being the predominant metabolic pathway in human liver microsomes. These findings, published in Drug Metabolism and Disposition (2024), have important implications for dosage optimization and drug formulation strategies.

Looking forward, the unique chemical properties of 3-phenylbenzene-1,2-diol continue to inspire innovative applications. Current preclinical studies are exploring its use in combination therapies, particularly with immunotherapy agents, while computational chemistry approaches are being employed to design next-generation derivatives with improved target specificity and reduced off-target effects. The compound's multifaceted biological activities position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.